Cas no 1785504-59-7 (7-[(piperidin-3-yl)methyl]-1H-indazole)

• Product Name: 7-[(piperidin-3-yl)methyl]-1H-indazole
• CAS No: 1785504-59-7
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5802706
• PubChem ID: 84784148
• Update Time: 2025-08-05

7-[(piperidin-3-yl)methyl]-1H-indazole Chemical and Physical Properties

Names and Identifiers

• EN300-1728304
• 7-[(piperidin-3-yl)methyl]-1H-indazole
• 1785504-59-7

• Inchi： 1S/C13H17N3/c1-4-11(7-10-3-2-6-14-8-10)13-12(5-1)9-15-16-13/h1,4-5,9-10,14H,2-3,6-8H2,(H,15,16)
• InChI Key： IRHQPCXXJQTVKD-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2C=CC=C3C=NNC=23)C1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.7Ų

Additional information on 7-[(piperidin-3-yl)methyl]-1H-indazole

7-[(Piperidin-3-yl)methyl]-1H-indazole: A Comprehensive Overview

7-[(Piperidin-3-yl)methyl]-1H-indazole, also known by its CAS number 1785504-59-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which are known for their unique structural properties and potential applications in drug discovery. The molecule combines the indazole ring system with a piperidine moiety, creating a structure that exhibits interesting chemical and biological properties.

The indazole ring system, a heterocyclic aromatic compound consisting of a benzene ring fused to an imidazole ring, is a common scaffold in medicinal chemistry due to its ability to interact with various biological targets. The substitution pattern of the indazole ring plays a crucial role in determining the compound's activity. In the case of 7-[(Piperidin-3-yl)methyl]-1H-indazole, the piperidine group is attached at the 7-position of the indazole ring, which is strategically positioned to influence both the molecule's stability and its interactions with biological systems.

Recent studies have highlighted the potential of indazole derivatives as modulators of various cellular pathways. For instance, research has shown that certain indazole-based compounds can act as inhibitors of kinases, which are enzymes that play critical roles in cell signaling. The incorporation of the piperidine group in 7-[(Piperidin-3-yl)methyl]-1H-indazole may enhance its ability to bind to these targets, making it a promising candidate for further investigation in therapeutic development.

The synthesis of 7-[(Piperidin-3-yl)methyl]-1H-indazole typically involves multi-step organic reactions, often utilizing coupling agents or catalytic methods to achieve high yields. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have explored various strategies, including microwave-assisted synthesis and catalytic hydrogenation, to optimize the production process for this compound.

In terms of applications, indazole derivatives like 7-[(Piperidin-3-yl)methyl]-1H-indazole have shown potential in several therapeutic areas. For example, they have been investigated for their anti-inflammatory properties, which could make them useful in treating conditions such as arthritis or inflammatory bowel disease. Additionally, these compounds have demonstrated activity against certain cancer cell lines, suggesting their potential role in oncology.

The pharmacokinetic profile of 7-[(Piperidin-3-yl)methyl]-1H-indazole is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is crucial for determining its suitability as a drug candidate. Preliminary studies indicate that the molecule may have favorable bioavailability, though further research is needed to confirm these findings.

The structural versatility of indazoles also makes them attractive for use in materials science. For instance, they can be incorporated into polymer frameworks or used as building blocks for supramolecular assemblies. The unique electronic properties of these compounds make them candidates for applications in optoelectronics or sensors.

In conclusion, 7-[(Piperidin-3-yl)methyl]-1H-indazole, with its distinctive chemical structure and promising biological activity, represents an exciting area of research with potential applications across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound stands at the forefront of innovation in chemical and pharmaceutical sciences.